![molecular formula C11H13N3O2S B1443121 N-(2,4-dimethoxybenzyl)-1,2,4-thiadiazol-5-amine CAS No. 1063733-41-4](/img/structure/B1443121.png)
N-(2,4-dimethoxybenzyl)-1,2,4-thiadiazol-5-amine
Overview
Description
Scientific Research Applications
Antiproliferative and Antimicrobial Properties
Compounds derived from 1,3,4-thiadiazole, such as N-(2,4-dimethoxybenzyl)-1,2,4-thiadiazol-5-amine, have demonstrated significant biological activities. For example, (Gür et al., 2020) studied Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, noting their high DNA protective ability and strong antimicrobial activity against certain bacteria, as well as cytotoxicity on cancer cell lines.
Structural Analysis and Synthesis
The structural analysis of 1,3,4-thiadiazole derivatives plays a crucial role in understanding their potential applications. For instance, (Zhang et al., 2011) and (Yin et al., 2008) have conducted studies focusing on the crystal structures of related compounds, which aids in understanding their chemical behavior and potential applications in various fields.
Inhibition of Acetylcholinesterase
Derivatives of 1,3,4-thiadiazol-2-amine, including those with benzyl substituents, have been investigated for their potential to inhibit acetylcholinesterase, an enzyme relevant in neurodegenerative diseases. Research by (Zhu et al., 2016) demonstrated significant inhibition activity, which could have implications in treating conditions like Alzheimer's disease.
Anti-leishmanial Activity
The application of 1,3,4-thiadiazol-2-amines in combating Leishmania major, a parasite responsible for leishmaniasis, has been explored. (Tahghighi et al., 2012) synthesized a novel series of these compounds, finding them effective against the promastigote form of the parasite, indicating potential as anti-leishmanial agents.
Development of Metal Complexes
The synthesis of novel metal complexes using derivatives of 1,3,4-thiadiazol-2-amine, such as this compound, has been investigated. (Al-Amiery et al., 2009) synthesized and characterized various metal complexes, highlighting their potential in materials science and coordination chemistry.
Antioxidant and Urease Inhibition
Compounds based on 1,3,4-thiadiazole have shown antioxidant activities and urease inhibition properties. Studies like (Khan et al., 2010) indicate their potential in pharmaceutical development, particularly in creating treatments for diseases involving oxidative stress or urease-related disorders.
Properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2S/c1-15-9-4-3-8(10(5-9)16-2)6-12-11-13-7-14-17-11/h3-5,7H,6H2,1-2H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEZFQTOAJHHYCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNC2=NC=NS2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40727789 | |
Record name | N-[(2,4-Dimethoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40727789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1063733-41-4 | |
Record name | N-[(2,4-Dimethoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40727789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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